3-(4-Fluorobenzyl)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H13FINO4S
• Molecular Weight: 485.3 g/mol
• IUPAC Name: (5Z)-3-[(4-fluorophenyl)methyl]-5-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H13FINO4S/c1-25-14-7-11(6-13(20)16(14)22)8-15-17(23)21(18(24)26-15)9-10-2-4-12(19)5-3-10/h2-8,22H,9H2,1H3/b15-8-
• InChI Key: LYHKNKRPCPKSSM-NVNXTCNLSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)I)O
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)I)O

Description

3-(4-Fluorobenzyl)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is a chemical compound with potential applications in scientific research. It is a thiazolidinedione derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(4-Fluorobenzyl)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been proposed that the compound acts by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer. It may also act as an antioxidant by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Fluorobenzyl)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and induce apoptosis in cancer cells. The compound has also been found to have a low toxicity profile in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-Fluorobenzyl)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its low toxicity profile. It has been shown to have minimal cytotoxicity in normal cells, making it a potentially safe compound for therapeutic applications. However, one limitation is that the compound is not readily available commercially, and its synthesis method requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 3-(4-Fluorobenzyl)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione. One direction is to explore its potential as an anticancer agent. Further studies are needed to elucidate its mechanism of action and evaluate its efficacy in preclinical and clinical trials. Another direction is to investigate its potential as an anti-inflammatory and antioxidant agent. It may have applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, research could focus on optimizing the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 3-(4-Fluorobenzyl)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione involves the condensation of 4-hydroxy-3-iodo-5-methoxybenzaldehyde with 3-(4-Fluorobenzyl)-1,3-thiazolidine-2,4-dione in the presence of a base. The reaction yields the desired product, which can be purified by crystallization or chromatography. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

3-(4-Fluorobenzyl)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. The compound has shown promising results in vitro and in vivo studies, and further research is needed to explore its potential therapeutic applications.